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Compound of Interest

Compound Name: N-methyl-N'-(hydroxy-PEG2)-Cy5

Cat. No.: B1193305

Essential Safety and Handling Guide for N-methyl-
N'-(hydroxy-PEG2)-Cy5

This guide provides crucial safety protocols, operational procedures, and disposal plans for
researchers, scientists, and drug development professionals handling N-methyl-N'-(hydroxy-
PEG2)-Cy5. Adherence to these guidelines is essential for ensuring personal safety and
minimizing environmental impact.

Hazard Identification and Safety Precautions

N-methyl-N'-(hydroxy-PEG2)-Cy5 is classified under the Globally Harmonized System (GHS)
with the following hazards:

o Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]
e Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

« Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting effects.

[1]
Key precautionary statements include:
o Wash skin thoroughly after handling.[1]

» Do not eat, drink, or smoke when using this product.[1]
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e Avoid release to the environment.[1]

 If swallowed, call a POISON CENTER or doctor/physician if you feel unwell and rinse your
mouth.[1]

e Collect any spillage.[1]

» Dispose of contents and container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted to determine all necessary PPE for
specific tasks.[2] The minimum required PPE for handling N-methyl-N'-(hydroxy-PEG2)-Cy5
includes:

o Eye and Face Protection: Chemical safety goggles or glasses with side shields are
mandatory to protect from splashes.[2][3][4] A face shield may be necessary for tasks with a
higher risk of splashing.[4]

e Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental
contact.[2] They should be removed and replaced immediately after contact with the
chemical.[2] For tasks involving more significant contact, consider double-gloving or using
more robust chemical-resistant gloves.[2]

o Body Protection: A standard laboratory coat is required to protect skin and clothing.[2][4]
Ensure the lab coat is buttoned.

» Foot Protection: Closed-toe shoes must be worn at all times in the laboratory.[2][4]
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Quantitative Data for N-methyl-N'-(hydroxy-

PEG2)-Cy5

CAS Number Not available in the provided search results.
Molecular Formula C32H41CIN203[1][5]

Molecular Weight 537.14[1][5]

H302: Harmful if swallowed.[1]H410: Very toxic

to aquatic life with long lasting effects.[1]

Hazard Statements

P264, P270, P273, P301 + P312, P330, P391,

Precautionary Statements
P501[1]

Operational and Disposal Plans
Step-by-Step Handling Protocol

e Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks. Wear
appropriate PPE during inspection.

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area. Keep it away from incompatible materials.

e Preparation of Solutions:

o N-methyl-N'-(hydroxy-PEG2)-Cy5 is a non-sulfonated cyanine dye, which typically has
low aqueous solubility.[6][7]

o To prepare a solution, first dissolve the compound in an organic co-solvent such as
dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[6][7]

o This stock solution can then be added to an aqueous buffer for your experiment.[6] The
recommended volume of the organic co-solvent should generally be kept low, typically
around 10% for Cy5.[6]

o Always handle the solid powder and concentrated solutions inside a chemical fume hood
to avoid inhalation of any aerosols.
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e Use in Experiments: When performing experimental procedures, always wear the minimum
required PPE. Ensure good ventilation. Avoid direct contact with the skin and eyes.

» Decontamination: After use, decontaminate all work surfaces with an appropriate cleaning
agent. Reusable equipment, such as glassware, should be thoroughly rinsed.

Disposal Plan

o Chemical Waste: All waste containing N-methyl-N'-(hydroxy-PEG2)-Cy5, including unused
product, contaminated solutions, and grossly contaminated consumables (e.g., pipette tips,
gloves), must be disposed of as hazardous chemical waste.[1]

o Waste Collection: Collect all chemical waste in a designated, clearly labeled, and sealed
waste container.

» Disposal Procedure: Dispose of the waste container through your institution's approved
hazardous waste disposal program.[1] Do not pour solutions down the drain, as the
compound is very toxic to aquatic life.[1]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling N-methyl-N'-
(hydroxy-PEG2)-Cy5.
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Caption: Workflow for safe handling of N-methyl-N'-(hydroxy-PEG2)-Cy5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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